Cas no 2227725-69-9 ((1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol
• CAS No: 2227725-69-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6429570
• PubChem ID: 96749137
• Update Time: 2025-06-07

(1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol
• EN300-1807580
• 2227725-69-9

• Inchi： 1S/C11H14N2O/c12-5-3-11(14)9-2-1-8-4-6-13-10(8)7-9/h1-2,4,6-7,11,13-14H,3,5,12H2/t11-/m0/s1
• InChI Key： OTMRCFZXALDTON-NSHDSACASA-N
• SMILES： O[C@@H](CCN)C1=CC=C2C=CNC2=C1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62Ų

Additional information on (1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol

Introduction to (1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol (CAS No. 2227725-69-9)

The compound (1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol, identified by its CAS number 2227725-69-9, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative features a propanol backbone substituted with an indole moiety, making it a versatile scaffold for the development of biologically active agents. The stereochemistry at the propanol carbon, specifically the (1S) configuration, is crucial for its pharmacological properties and interactions with biological targets.

In recent years, the exploration of indole derivatives has gained considerable attention due to their broad spectrum of biological activities. The indole ring, a core structural unit in numerous natural products and pharmaceuticals, is known for its ability to modulate various biological pathways. Specifically, (1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol has been investigated for its potential in drug discovery, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. The presence of both an amino group and an indole moiety provides multiple sites for functionalization, enabling the design of molecules with tailored pharmacokinetic and pharmacodynamic profiles.

The stereochemical purity of (1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol is a critical factor in its biological evaluation. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the precise control of stereochemical centers essential for therapeutic efficacy. Advances in synthetic methodologies have allowed for the efficient preparation of enantiomerically pure forms of such compounds, facilitating more accurate assessments of their biological significance.

Current research in the field of indole-based pharmacophores has highlighted their role in modulating neurotransmitter systems and inflammatory responses. For instance, derivatives of indole have been shown to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The structural motif present in (1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol suggests potential interactions with these receptors, although further studies are needed to fully elucidate its mechanism of action.

Additionally, the propanol side chain in this compound offers opportunities for further derivatization, allowing chemists to explore novel analogs with enhanced solubility, bioavailability, or target specificity. The combination of computational modeling and high-throughput screening has accelerated the discovery process for such compounds, enabling rapid identification of lead candidates for preclinical development.

In the context of medicinal chemistry, the synthesis of complex molecules like (1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol requires a deep understanding of reaction mechanisms and stereocontrol techniques. Recent advances in asymmetric synthesis have provided new tools for constructing chiral centers efficiently and selectively. These methodologies have not only improved the accessibility of enantiomerically pure compounds but also reduced the environmental impact of synthetic processes through greener chemistry approaches.

The indole ring itself is a well-documented scaffold for drug development, with numerous marketed drugs featuring this structural unit. For example, some indole derivatives have been investigated for their anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. The amino group in (1S)-3-amino-1-(1H-indol-6-yl)propan-1-ol further extends its potential as a pharmacophore by allowing interactions with acidic or basic moieties on biological targets.

As research continues to uncover new therapeutic applications for indole derivatives, compounds like (1S)-3-amino-1-(1H-indol-6-yli)propan-l -rol are likely to play a significant role in future drug development pipelines. Their unique structural features and potential biological activities make them valuable starting points for designing novel therapeutic agents targeting a wide range of diseases.